Cas no 263010-06-6 (2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester)

2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester is a quinazoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted quinazoline core and an ester functional group, enhancing reactivity and versatility in synthetic pathways. The compound is valued for its role as an intermediate in the development of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its stability under standard conditions and well-defined purity make it suitable for precise experimental use. Researchers appreciate its consistent performance in heterocyclic chemistry, facilitating the synthesis of complex pharmacophores. Proper handling and storage are recommended to maintain integrity.
2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester structure
263010-06-6 structure
Product Name:2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester
CAS No:263010-06-6
MF:C11H9ClN2O3
MW:252.65376162529
MDL:MFCD34166664
CID:1426388
PubChem ID:135810262
Update Time:2025-05-21

2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester
    • TQR1077
    • Ethyl 6-chloro-4-oxo-3,4-dihydroquinazoline-2-carboxylate
    • DB-220687
    • SCHEMBL689649
    • 263010-06-6
    • ethyl 6-chloro-4-hydroxyquinazoline-2-carboxylate
    • Ethyl 6-chloro-4-oxo-1,4-dihydroquinazoline-2-carboxylate
    • ethyl 6-chloro-4-oxo-3,4-dihydro-2-quinazolinecarboxylate
    • SCHEMBL20352238
    • CJQDJIANPJTXRZ-UHFFFAOYSA-N
    • MDL: MFCD34166664
    • Inchi: 1S/C11H9ClN2O3/c1-2-17-11(16)9-13-8-4-3-6(12)5-7(8)10(15)14-9/h3-5H,2H2,1H3,(H,13,14,15)
    • InChI Key: CJQDJIANPJTXRZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(NC(C(=O)OCC)=N2)=O

Computed Properties

  • Exact Mass: 252.03027
  • Monoisotopic Mass: 252.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8A^2
  • XLogP3: 2

Experimental Properties

  • PSA: 67.76

2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1055575-1g
ethyl 6-chloro-4-oxo-1,4-dihydroquinazoline-2-carboxylate
263010-06-6 95%
1g
$980 2024-07-24
eNovation Chemicals LLC
Y1055575-1g
ethyl 6-chloro-4-oxo-1,4-dihydroquinazoline-2-carboxylate
263010-06-6 95%
1g
$480 2025-02-21
eNovation Chemicals LLC
Y1055575-1g
ethyl 6-chloro-4-oxo-1,4-dihydroquinazoline-2-carboxylate
263010-06-6 95%
1g
$480 2025-02-20
Ambeed
A1324366-100mg
Ethyl 6-chloro-4-oxo-3,4-dihydroquinazoline-2-carboxylate
263010-06-6 98%
100mg
$80.0 2024-07-28
Ambeed
A1324366-250mg
Ethyl 6-chloro-4-oxo-3,4-dihydroquinazoline-2-carboxylate
263010-06-6 98%
250mg
$136.0 2024-07-28
Ambeed
A1324366-1g
Ethyl 6-chloro-4-oxo-3,4-dihydroquinazoline-2-carboxylate
263010-06-6 98%
1g
$367.0 2024-07-28

Additional information on 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester

Comprehensive Overview of 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester (CAS No. 263010-06-6)

2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester (CAS No. 263010-06-6) is a specialized organic compound belonging to the quinazoline family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The ethyl ester derivative of 6-chloro-1,4-dihydro-4-oxoquinazoline-2-carboxylic acid is particularly notable for its role as an intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, making it a subject of interest in modern medicinal chemistry.

The molecular structure of 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester features a quinazoline core with a chloro substituent at the 6-position and an ethyl ester group at the 2-position. This configuration imparts distinct chemical reactivity, enabling its use in various synthetic pathways. Recent studies highlight its potential as a building block for heterocyclic compounds, which are pivotal in developing antimicrobial and anti-inflammatory agents. Given the rising demand for novel therapeutics, this compound aligns with current trends in small molecule drug development.

In the context of green chemistry, CAS No. 263010-06-6 has also been evaluated for its environmental impact. With sustainability becoming a priority in chemical manufacturing, researchers are investigating eco-friendly synthesis routes for this compound. Questions like "How is 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester synthesized sustainably?" or "What are the applications of quinazoline derivatives in modern medicine?" are frequently searched, reflecting user curiosity about its practical and ecological relevance.

From a commercial perspective, the global market for quinazoline-based intermediates is expanding, driven by advancements in pharmaceutical R&D. The compound's CAS No. 263010-06-6 is often listed in chemical databases and catalogs, catering to laboratories and industries engaged in high-value chemical production. Its stability under controlled conditions and compatibility with common reagents make it a versatile choice for organic synthesis.

Looking ahead, the role of 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester in drug design and material science is expected to grow. As AI and machine learning accelerate molecular discovery, compounds like this are likely to feature prominently in virtual screening and computational chemistry studies. Its integration into innovative therapeutic platforms underscores its long-term relevance in scientific and industrial applications.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited